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Established Method Parameters for STC Analysis

The following table summarizes key parameters from published methods for sterigmatocystin analysis,

which can serve as a benchmark for your own calibration curves.

. Analytical Linearity Coefficient of Key Sample Clean-
Matrix ) o Reference
Technique Range Determination (R?) up

Grains HPLC-MS/MS  Upto 100 > 0.991 (in matrix) Not specified [1]
Hg/kg

Cheese  LC-MS/MS Not > 0.997 Immunoaffinity [2]
specified Column (IAC) &

Freezing

Grain GC-MS 8-120 0.999 Immunoaffinity [3]
pa/kg Column (IAC)

Rice UPLC-MS/MS  Not Not specified QUEChERS [4]

Wine specified
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Detailed Experimental Protocols

Here are the detailed methodologies from the search results that you can reference for your experimental

setup.

Protocol 1: HPLC-MS/MS Analysis in Grains

This method, which showed a linear range up to 100 pg/kg, can be adapted for your work [1].

¢ Sample Preparation: A blank wheat grain sample was air-dried to a water content of less than 14%
to prevent fungal growth during storage.

e Calibration Standards: Standard solutions were prepared at concentrations of 0.005, 0.05, 0.25, and
1.0 pg/mL, equivalent to 0.5, 5, 25, and 100 pg/kg in the grain.

¢ Linearity Acceptance Criteria: A tolerance of £10% was accepted for the separate calibration points
for good linearity.

Protocol 2: LC-MS/MS Analysis in Cheese

This method achieved an excellent R? of >0.997 and highlights the importance of sample clean-up [2].

e Sample Clean-up: The method used immunoaffinity columns (IAC) for purification.

e Critical Freezing Step: A freezing step at -18°C for 3 hours was introduced to precipitate and
separate fat and proteins from the liquid extraction phase. This significantly improved recoveries for
STC, which were below 10% without this step.

e Validation Parameters:

o Recovery: Ranged from 86.7% to 92.4% for STC.
o LOD/LOQ: 0.05 and 0.15 pg/kg, respectively.

Protocol 3: GC-MS Analysis in Grain

This sensitive and reliable GC-MS method used an on-column injector and required no derivatization [3].

e Extraction: STC was extracted with 84% acetonitrile.

e Clean-up: The filtered extract was diluted with phosphate buffer and cleaned up using an
immunoaffinity column (IAC).
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e Concentration: After elution, the sample was evaporated under a stream of N2, reconstituted in
acetone, and injected.
¢ Method Performance:
o Linearity: 20-300 pg (equivalent to 8-120 pg/kg in grain).
o R20.999.
o RSDr: < 10%.

Troubleshooting Workflow for Linearity Issues

This workflow diagram outlines key steps to diagnose and resolve calibration curve problems:

Start: Calibration Linearity Issue

1. Check Sample Clean-up 2. Assess Matrix Effects 3. Verify Standard Preparation 4. Review Instrument Performance

Consider IAC clean-up or
freezing step for fat/protein removal

Use matrix-matched calibration Confirm standard purity and Ensure instrument calibration
standards for accurate quantification prepare fresh solutions and check for contamination

Issue Resolved

Click to download full resolution via product page

Key Technical Considerations

e Matrix Effects: A clear matrix suppression effect was observed in grain analysis, underscoring the
importance of using matrix-matched standards for accurate quantification [1].

e Clean-up is Critical: The success of methods in complex matrices like cheese heavily relies on
effective clean-up, such as IAC and a freezing step, to remove interfering compounds and improve
linearity [5] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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